Cas no 61588-68-9 (Benzamide, N-(4,5-diphenyl-1H-1,2,3-triazol-1-yl)-)

• Product Name: Benzamide, N-(4,5-diphenyl-1H-1,2,3-triazol-1-yl)-
• CAS No: 61588-68-9
• MF: C₂₁H₁₆N₄O
• MW: 340.377943992615
• CID: 473795
• PubChem ID: 902514
• Update Time: 2025-04-19

Benzamide, N-(4,5-diphenyl-1H-1,2,3-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(4,5-diphenyl-1H-1,2,3-triazol-1-yl)-
• N-(4,5-diphenyltriazol-1-yl)benzamide
• 61588-68-9
• Oprea1_151815
• DTXSID40358577
• N-(4,5-diphenyl-1H-1,2,3-triazol-1-yl)benzamide
• AK-830/13217126

• Inchi： 1S/C21H16N4O/c26-21(18-14-8-3-9-15-18)23-25-20(17-12-6-2-7-13-17)19(22-24-25)16-10-4-1-5-11-16/h1-15H,(H,23,26)
• InChI Key： DRNQVNFPJGMHKU-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NN1C(C2C=CC=CC=2)=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 340.13258
• Monoisotopic Mass: 340.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• PSA: 59.81